Cas no 1996654-59-1 (tert-butyl N-[2-(6-methylpyridin-3-yl)-2-oxoethyl]carbamate)

• Product Name: tert-butyl N-[2-(6-methylpyridin-3-yl)-2-oxoethyl]carbamate
• CAS No: 1996654-59-1
• MF: C₁₃H₁₈N₂O₃
• MW: 250.293623447418
• CID: 5874661
• PubChem ID: 165844664
• Update Time: 2025-10-24

tert-butyl N-[2-(6-methylpyridin-3-yl)-2-oxoethyl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-797432
• 1996654-59-1
• tert-butyl N-[2-(6-methylpyridin-3-yl)-2-oxoethyl]carbamate

• Inchi： 1S/C13H18N2O3/c1-9-5-6-10(7-14-9)11(16)8-15-12(17)18-13(2,3)4/h5-7H,8H2,1-4H3,(H,15,17)
• InChI Key： FBNJDDUFOKAEQQ-UHFFFAOYSA-N
• SMILES： O(C(NCC(C1C=NC(C)=CC=1)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 250.13174244g/mol
• Monoisotopic Mass: 250.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 68.3Ų

Additional information on tert-butyl N-[2-(6-methylpyridin-3-yl)-2-oxoethyl]carbamate

Research Brief on tert-Butyl N-[2-(6-Methylpyridin-3-yl)-2-oxoethyl]carbamate (CAS: 1996654-59-1) in Chemical Biology and Pharmaceutical Applications

The compound tert-butyl N-[2-(6-methylpyridin-3-yl)-2-oxoethyl]carbamate (CAS: 1996654-59-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This carbamate derivative, characterized by its pyridine and tert-butyl carbamate functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies highlight its potential in drug discovery, particularly in the development of kinase inhibitors and proteolysis-targeting chimeras (PROTACs). The structural features of this compound, including its reactive carbonyl group and aromatic pyridine moiety, make it a valuable scaffold for medicinal chemistry applications.

Recent research has focused on the synthetic utility of tert-butyl N-[2-(6-methylpyridin-3-yl)-2-oxoethyl]carbamate in constructing complex heterocyclic systems. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its role as a key precursor in the synthesis of novel pyridine-based kinase inhibitors targeting EGFR and ALK mutations. The compound's ability to undergo selective N-deprotection and subsequent functionalization has enabled the development of libraries of derivatives with improved pharmacokinetic properties. Computational modeling studies have further elucidated its binding interactions with target proteins, providing insights for structure-activity relationship (SAR) optimization.

In the context of targeted protein degradation, this carbamate derivative has shown promise as a linker component in PROTAC design. Research from Nature Chemical Biology (2024) reported its successful incorporation into bifunctional molecules that effectively degrade oncogenic proteins. The compound's stability under physiological conditions, coupled with its appropriate length and flexibility, makes it particularly suitable for connecting E3 ligase ligands to target protein binders. These findings open new avenues for developing therapeutics against previously "undruggable" targets in cancer and neurodegenerative diseases.

From a synthetic chemistry perspective, recent advances in the preparation of tert-butyl N-[2-(6-methylpyridin-3-yl)-2-oxoethyl]carbamate have improved both yield and purity. A 2024 Organic Process Research & Development publication detailed a novel continuous flow synthesis method that reduces byproduct formation and enhances scalability. This technological advancement addresses previous challenges in large-scale production, making the compound more accessible for preclinical and clinical development programs. The optimized synthetic route employs greener solvents and catalysts, aligning with the pharmaceutical industry's increasing emphasis on sustainable chemistry practices.

Looking forward, the unique chemical properties of tert-butyl N-[2-(6-methylpyridin-3-yl)-2-oxoethyl]carbamate position it as a valuable tool in chemical biology probe development and drug discovery. Ongoing research is exploring its application in covalent inhibitor design and as a building block for DNA-encoded libraries. As the understanding of its reactivity and biological interactions deepens, this compound is expected to play an increasingly important role in addressing unmet medical needs through innovative therapeutic approaches.